Cas no 223134-74-5 (Isobutyric-d7 Acid)

Isobutyric-d7 Acid structure
Isobutyric-d7 Acid structure
Product Name:Isobutyric-d7 Acid
CAS No:223134-74-5
MF:C4H8O2
MW:95.1482534408569
CID:253937
PubChem ID:10486801
Update Time:2025-09-25

Isobutyric-d7 Acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic-2,3,3,3-d4acid, 2-(methyl-d3)-
    • Isobutyric-d7 Acid
    • [2H7]-isobutanoic acid
    • [2H7]-Isobutyric acid
    • 2-methyl-d3-propanoic-2,3,3,3-d4 acid
    • 2-methylpropanoic acid-d7
    • 2-Methylpropionic-d7 acid
    • isobutyric acid-d7
    • isobutyric-d7-acid
    • perdeuterioisobutyric acid
    • 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propanoic acid
    • 2-(Methyl-d2)propanoic-2,3,3,3-d4 acid-d
    • 2, 3, 3, 3-tetradeuterio-2-(trideuteriomethyl)propanoic acid
    • 2-(?H?)methyl(?H?)propanoic acid
    • 223134-74-5
    • A935636
    • DTXSID60440605
    • Isobutyric-d7 acid, 98 atom % D, 99% (CP)
    • D98253
    • 2-Methylpropionic-d7Acid:(223134-74-5)
    • Inchi: 1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3,3D
    • InChI Key: KQNPFQTWMSNSAP-YYWVXINBSA-N
    • SMILES: OC(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 95.096366715g/mol
  • Monoisotopic Mass: 95.096366715g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 56.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.024 g/mL at 25 °C
  • Melting Point: -47 °C(lit.)
  • Boiling Point: 153-154 °C(lit.)
  • Flash Point: 55 °C
  • Vapor Pressure: No data available

Isobutyric-d7 Acid Security Information

Isobutyric-d7 Acid Pricemore >>

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